Cas no 155471-60-6 (1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol)

• Product Name: 1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• CAS No: 155471-60-6
• MF: C₃H₆N₄O
• MW: 114.105939388275
• CID: 107001
• PubChem ID: 19986199
• Update Time: 2025-04-18

1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-methanol,a-methyl-
• 1H-Tetrazole-5-methanol, alpha-methyl- (9CI)
• SCHEMBL2908990
• 1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• EN300-188857
• Z1216833150
• AKOS024047105
• mono-tetrazolyl ethanol
• 155471-60-6
• 1-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• 1-(2H-tetrazol-5-yl)ethanol

• Inchi： 1S/C3H6N4O/c1-2(8)3-4-6-7-5-3/h2,8H,1H3,(H,4,5,6,7)
• InChI Key： ZWYNZPJMZMGOHH-UHFFFAOYSA-N
• SMILES： OC(C)C1N=NNN=1

Computed Properties

• Exact Mass: 114.05428
• Monoisotopic Mass: 114.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• XLogP3: -1

Experimental Properties

• PSA: 74.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles